Cas no 175361-81-6 (2,5-Bis-thiopheneboronic acid pinacol ester)

2,5-Bis-thiopheneboronic acid pinacol ester Properties

Names and Identifiers

• 2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
• Thiophene-2,5-diboronic acid bis(pinacol) ester
• 2,5-Bis-Thiopheneboronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]-1,3,2-dioxaborolane
• BIS(4,4,5,5-TETRAMETHYL-1,3-DIOXABOROLANE)-2,5-THIOPHENE
• 2'-(2,5-thiophene)bis[4,4,5,5-tetramethyl-1,3,2-dioxaborolane]
• 2,2'-(2,5-thiophenediyl)bis[4,4,5,5-tetramethyl-1,3,2-dioxaborolane]
• 2,5-bis(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)thiophene
• 2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)thiophene
• thiophene-2,5-bispinacolboronate
• 2,5-Thiophenediboronic acid bis(pinacol) ester
• 2,2'-(2,5-Thiophenediyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• Thiophene-2,5-diboronic acids pinacol ester
• Thiophene-2,5-diboronic acid bis(pinacol) ester 99% (GC)
• AOJXAKMKFDBHHT-UHFFFAOYSA-N
• EOS193
• C16H26B2O4S
• FCH2716397
• SY033918
• OR360704
• X0575
• Thiophene-2,5-diboronicAcidBis(pinacol)Ester
• Bi
• +Expand

• MDL： MFCD09800563
• InChIKey： AOJXAKMKFDBHHT-UHFFFAOYSA-N
• Inchi： 1S/C16H26B2O4S/c1-13(2)14(3,4)20-17(19-13)11-9-10-12(23-11)18-21-15(5,6)16(7,8)22-18/h9-10H,1-8H3
• SMILES： S1C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C([H])C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1

Computed Properties

• Exact Mass: 336.17400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Heavy Atom Count: 23
• Complexity: 407
• Topological Polar Surface Area: 65.2

Experimental Properties

• LogP: 2.34650
• PSA: 65.16000
• Boiling Point: 434.3°C at 760 mmHg
• Melting Point: 227.0 to 231.0 deg-C
• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),

2,5-Bis-thiopheneboronic acid pinacol ester Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C
• Signal Word：Warning

2,5-Bis-thiopheneboronic acid pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents